Cas no 782393-76-4 (2-Amino-5-bromo-4-methylnicotinic acid)

• Product Name: 2-Amino-5-bromo-4-methylnicotinic acid
• CAS No: 782393-76-4
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD03427666
• CID: 2134047
• PubChem ID: 2734430
• Update Time: 2024-03-01

2-Amino-5-bromo-4-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-Bromo-4-Methylnicotinic Acid
• 2-amino-5-bromo-4-methylpyridine-3-carboxylic acid
• AB15099
• 2-Amino-5-bromo-4-methyl-nicotinic acid
• ST50405572
• 2-Amino-5-bromo-4-methylnicotinic acid

• MDL： MFCD03427666
• Inchi： 1S/C7H7BrN2O2/c1-3-4(8)2-10-6(9)5(3)7(11)12/h2H,1H3,(H2,9,10)(H,11,12)
• InChI Key： GZRCYDGRSVFTHH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1C)N

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.7207 (rough estimate)
• Refractive Index: 1.5150 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids